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Essential Safety and Handling Guide for Hexyl
Benzoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Hexyl benzoate, tailored for research, scientific, and drug

development professionals. Adherence to these guidelines is critical for ensuring laboratory

safety and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
Hexyl benzoate is classified as a skin and eye irritant.[1][2] It may also be harmful to aquatic

life with long-lasting effects.[3] Therefore, a comprehensive PPE strategy is crucial to prevent

exposure.

Table 1: Required Personal Protective Equipment (PPE) for Handling Hexyl benzoate
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Wear chemical splash-

resistant safety glasses or

goggles with side protection

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1][2] A face

shield may be appropriate for

larger quantities or when

splashing is likely.

Protects against splashes and

aerosols that can cause

serious eye irritation.[2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. A lab coat or

chemical-resistant apron is

recommended.[2]

Prevents direct skin contact,

which can cause skin irritation.

[2]

Hand Protection

Wear chemical-resistant

gloves (e.g., Nitrile or

Neoprene for incidental

contact).[4] For prolonged or

immersive contact, consult the

glove manufacturer's specific

chemical resistance data.[4]

Always inspect gloves before

use.

Provides a barrier against skin

absorption and irritation.[5]

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation.[2] If

engineering controls are

insufficient to maintain low

airborne concentrations, or if

aerosols are generated, use a

NIOSH-approved respirator

with an organic vapor

cartridge.[6]

Protects against the inhalation

of harmful mists or vapors.
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Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Use a chemical fume hood for procedures that may generate

fumes, aerosols, or dust.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe fumes or vapors.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][3]

Keep containers tightly closed when not in use.[1]

Keep away from heat, sparks, and open flames.[1]

Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1][2]

The recommended storage temperature is -20°C.[1]

Store away from incompatible materials such as oxidizing agents.[2]

Emergency Procedures and First Aid
Immediate action is required in case of exposure.

Table 2: First Aid Measures for Hexyl benzoate Exposure
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of running

water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Wash the

affected area with soap and water.[3] Seek

medical attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of clean,

fresh water for at least 15 minutes, holding the

eyelids apart.[1][3] Remove contact lenses if

present and easy to do.[3] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious, rinse their mouth with water.[1][3]

Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.

Keep unprotected personnel away.[1]

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains, waterways, or soil.[1]

Absorb: For small spills, use an inert absorbent material such as dry clay, sand, or

diatomaceous earth to soak up the liquid.[6][7]
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Collect and Dispose: Place the absorbed material into a suitable, labeled, and closed

container for disposal.[1][6] Contaminated clothing and absorbent paper should be sealed in

a vapor-tight plastic bag for disposal.[6][8]

Clean-up: Wash the spill area with 60-70% ethanol followed by a soap and water solution.[6]

[8]

Disposal:

Dispose of waste and residues in accordance with all applicable federal, state, and local

regulations.[1][7]

This material may be classified as hazardous waste.[1] Do not dispose of it in household

waste or sewer systems.[3]

Contaminated packaging should be treated as the product itself and disposed of accordingly.

Do not reuse empty containers.[1]

Physicochemical Data
Table 3: Physical and Chemical Properties of Hexyl benzoate

Property Value

Physical State Liquid[1][2]

Color Colorless[1][2]

Molecular Formula C13H18O2[1]

Molecular Weight 206.28 g/mol [1]

Boiling Point 272 °C (521.6 °F)[1][2]

Flash Point 148 °C (298.4 °F)[1][2]

Specific Gravity 0.98 g/cm³[2]

Solubility
Insoluble in water. Soluble in alcohols and

acetone.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8754305_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8754305_EN.htm
https://cameochemicals.noaa.gov/chemical/20482
https://m.chemicalbook.com/ProductMSDSDetailCB8754305_EN.htm
https://cameochemicals.noaa.gov/chemical/20482
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.vigon.com/product/hexyl-benzoate/?doc=MSDS/500734_vigon_sds_us_english.pdf&namee=HexylBenzoateSDS
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/6789-88-4-A0044165-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.benchchem.com/product/b1584604?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0629314&productDescription=N-HEXYL+BENZOATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0629314&productDescription=N-HEXYL+BENZOATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0629314&productDescription=N-HEXYL+BENZOATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0629314&productDescription=N-HEXYL+BENZOATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0629314&productDescription=N-HEXYL+BENZOATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjdjFoMDl1eHV0bXFibmhsdzFtOHBiYzRjZWN0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjc4OS04OC00XzYxMjBBRl9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnNjc4OS04OC00XzYxMjBBRl9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f9d535989d28d270d9fbee8698bd0ad65bb0e1fd/6789-88-4_6120AF_SDS.pdf
https://www.chemicalbull.com/products/hexyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: No occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have been

established for Hexyl benzoate.[1]

Workflow for Safe Handling of Hexyl benzoate
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Workflow for Safe Handling of Hexyl benzoate
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Caption: Workflow for the safe handling and disposal of Hexyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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